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Compound of Interest

Compound Name: S-14506

Cat. No. B148235

Application Notes and Protocols: S-14506

For Researchers, Scientists, and Drug Development Professionals

Product Information

Product Name: S-14506 (also available as S-14506 Hydrochloride)

IUPAC Name: 4-Fluoro-N-{2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-yllethyl}benzamide
CAS Number: 135722-25-7

Molecular Formula: C24H26FN302

Molecular Weight: 407.49 g/mol

Description: S-14506 is a potent and selective 5-HT1A receptor full agonist.[1][2] It also exhibits
dopamine D2 receptor antagonist properties.[2] This compound is under investigation for its
potential anxiolytic effects.[2] S-14506 is typically supplied as a solid.

Storage and Stability

Proper storage of S-14506 is critical to maintain its integrity and activity for research
applications. The following storage conditions are recommended based on available data.

Table 1: Recommended Storage Conditions and Stability
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Storage o
Form Stability Notes
Temperature

Protect from light and

Solid (as received) -20°C > 4 years ]
moisture.

Aliquot to avoid

repeated freeze-thaw

Stock Solution in ) cycles.
-20°C or -80°C Undetermined
DMSO Recommended for

short to medium-term

storage.

Avoid long-term

storage of aqueous
Aqueous Solutions Not Recommended Unstable dilutions. Prepare

fresh for each

experiment.

Reconstitution and Solution Preparation

The solubility of S-14506 can vary depending on the salt form (free base vs. hydrochloride) and
the solvent. The hydrochloride salt generally offers improved solubility in agueous solutions.[3]

Table 2: Solubility Data for S-14506 Hydrochloride
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. Concentration
Solvent Solubility Notes

(approx.)

Sonication may be
DMSO Up to 200 mg/mL ~450 mM required to achieve
maximum solubility.[4]

Sources vary;

considered slightly

Ethanol <1 mg/mLto 10 mM <2.45 mMto 10 mM )
soluble to insoluble.[1]
[4]
Direct dissolution in
Aqueous Buffers (e.qg., ) ) aqueous buffers is not
Sparingly soluble Not well characterized )
PBS) recommended for high

concentrations.

Protocol for Preparing a High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of S-14506 hydrochloride in
DMSO.

Materials:

e S-14506 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, amber microcentrifuge tubes or vials
o Calibrated pipette

» \ortex mixer

e Sonicator (optional)

Procedure:
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Pre-weigh: Accurately weigh the desired amount of S-14506 hydrochloride powder. For
example, to prepare 1 mL of a 100 mM stock solution, weigh out 44.4 g of S-14506 HCI
(Molecular Weight: 443.95 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
S-14506 hydrochloride powder.

Dissolution: Vortex the mixture thoroughly for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.[4]

Aliquoting: Once the solution is clear and all solid has dissolved, aliquot the stock solution
into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This will minimize
contamination and degradation from repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C.

Protocol for Preparing Working Solutions

For most in vitro assays, the high-concentration DMSO stock solution will need to be further
diluted in an appropriate aqueous buffer or cell culture medium.

Important Considerations:

e The final concentration of DMSO in the assay should be kept to a minimum (typically <0.5%)
to avoid solvent-induced artifacts.

o Due to the poor aqueous solubility of S-145086, it is crucial to ensure that the compound does
not precipitate upon dilution. Perform a serial dilution to prepare the final working
concentration.

Procedure:

 Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the
DMSO stock solution in the desired aqueous buffer or medium.

 Final Dilution: Add the appropriate volume of the intermediate dilution or the stock solution to
the final assay volume to achieve the desired working concentration.
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» Mixing: Mix gently but thoroughly by pipetting or inverting the tube.

o Use Immediately: It is recommended to use the freshly prepared aqueous working solutions
immediately. Do not store aqueous solutions for extended periods.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the reconstitution and preparation of
working solutions of S-14506.
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Caption: Workflow for S-14506 Reconstitution and Dilution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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